Cas no 105869-35-0 (Boronic acid, [2-(4-chlorophenyl)ethyl]-)
105869-35-0 structure
Product Name:Boronic acid, [2-(4-chlorophenyl)ethyl]-
CAS No:105869-35-0
MF:C8H10BClO2
MW:184.427801609039
CID:1162114
PubChem ID:44274310
Update Time:2025-04-20
Boronic acid, [2-(4-chlorophenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, [2-(4-chlorophenyl)ethyl]-
- BDBM50282562
- AKOS006293308
- 2-(4Chlorophenyl)ethyl boronic acid
- (4-Chlorophenethyl)boronic acid
- 105869-35-0
- CHEMBL21447
-
- Inchi: 1S/C8H10BClO2/c10-8-3-1-7(2-4-8)5-6-9(11)12/h1-4,11-12H,5-6H2
- InChI Key: GUFRQVYTEHUFBF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CCB(O)O
Computed Properties
- Exact Mass: 183.0499
- Monoisotopic Mass: 184.0462374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
Boronic acid, [2-(4-chlorophenyl)ethyl]- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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